Cas no 1261888-91-8 (Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate
• CAS No: 1261888-91-8
• MF: C₁₂H₉BrO₃S
• MW: 313.167061567307
• MDL: MFCD18316122
• CID: 2761445
• PubChem ID: 53221845
• Update Time: 2025-04-21

Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID20686441
• 1261888-91-8
• MFCD18316122
• 3-BROMO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]PHENOL
• 3-Bromo-5-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%
• Methyl 4-(3-bromo-5-hydroxyphenyl)thiophene-2-carboxylate

• MDL： MFCD18316122
• Inchi： 1S/C12H9BrO3S/c1-16-12(15)11-4-8(6-17-11)7-2-9(13)5-10(14)3-7/h2-6,14H,1H3
• InChI Key： SCGJAPWHLFJYLN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1=CSC(C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 311.94558Da
• Monoisotopic Mass: 311.94558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives